Cas no 1806597-14-7 (2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid
• CAS No: 1806597-14-7
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• CID: 4941223
• Update Time: 2025-10-23

2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid

• Inchi： 1S/C13H15BrO5/c1-2-19-10-3-4-11(12(16)13(17)18)8(6-10)5-9(15)7-14/h3-4,6,12,16H,2,5,7H2,1H3,(H,17,18)
• InChI Key： HIJMZOZWELZAEA-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C(C(=O)O)O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid

Comprehensive Overview of 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid (CAS No. 1806597-14-7): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid (CAS No. 1806597-14-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bromo-substituted mandelic acid derivative combines a reactive α-bromo ketone moiety with an ethoxy-substituted aromatic ring, making it a versatile intermediate for synthetic transformations. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and specialty chemical synthesis.

The molecular structure of 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid features a mandelic acid backbone modified with a 3-bromo-2-oxopropyl group at the 2-position and an ethoxy substituent at the 4-position of the phenyl ring. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity in nucleophilic substitution reactions and cross-coupling processes. The presence of both carboxylic acid and ketone functional groups further enhances its potential as a multifunctional building block in organic synthesis.

Recent trends in chemical research highlight growing interest in halogenated mandelic acid derivatives, particularly in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, scientists are investigating eco-friendly methods to utilize compounds like 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid in catalytic processes and atom-economical reactions. The compound's bromine atom serves as an excellent leaving group, enabling its use in C-C bond formation strategies that minimize waste generation.

In pharmaceutical applications, the structural motifs present in 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid are particularly relevant to current drug development efforts targeting neurological disorders and metabolic diseases. The mandelic acid core is known to exhibit biological activity, while the bromo ketone functionality allows for further structural diversification. Researchers are exploring its potential as a precursor for chiral ligands and asymmetric catalysts, which are in high demand for the production of enantiomerically pure pharmaceuticals.

The synthesis and characterization of 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid have been subjects of several recent studies, with particular attention to its crystallographic properties and solubility characteristics. Advanced analytical techniques such as X-ray diffraction and NMR spectroscopy have been employed to elucidate its molecular conformation and intermolecular interactions. These investigations are crucial for understanding its behavior in various reaction media and formulation matrices.

From a commercial perspective, the demand for specialized pharmaceutical intermediates like 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid continues to grow, driven by the expanding generic drug market and increased research into targeted therapies. Manufacturers are optimizing production processes to ensure consistent quality while maintaining cost-effectiveness, with particular emphasis on purity standards and process safety. The compound's shelf life and storage stability under various conditions have become important considerations for both suppliers and end-users.

In the context of intellectual property and patent literature, 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid has been mentioned in several applications related to innovative synthetic methodologies and pharmaceutical compositions. Its unique combination of functional groups makes it valuable for protecting novel chemical processes, especially those involving stereoselective transformations or prodrug development. Legal experts in chemical patent law are closely monitoring developments involving this compound and its derivatives.

Looking ahead, the scientific community anticipates expanded applications for 2-(3-Bromo-2-oxopropyl)-4-ethoxymandelic acid in emerging fields such as bioconjugation chemistry and materials science. Its potential use in designing smart materials with responsive properties or as a linker in drug delivery systems represents exciting avenues for future research. As analytical techniques continue to advance, deeper understanding of its structure-activity relationships will likely reveal additional opportunities for innovation across multiple disciplines.